Cas no 40253-45-0 (methyl 5-methyl-1H-imidazole-2-carboxylate)

Methyl 5-methyl-1H-imidazole-2-carboxylate is a heterocyclic organic compound featuring an imidazole core substituted with a methyl group at the 5-position and a carboxylate ester at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing biologically active molecules. The ester functionality enhances reactivity, facilitating further derivatization under mild conditions. Its stability under standard storage conditions and compatibility with common organic solvents contribute to its utility in multistep synthetic routes. The compound’s well-defined reactivity profile allows for precise modifications, making it a preferred choice for researchers developing novel imidazole-based compounds.

methyl 5-methyl-1H-imidazole-2-carboxylate structure

40253-45-0 structure

Product Name:methyl 5-methyl-1H-imidazole-2-carboxylate

CAS No:40253-45-0

MF:C₆H₈N₂O₂

MW:140.139921188354

MDL:MFCD19216588

CID:326748

PubChem ID:45089925

Update Time:2025-06-09

methyl 5-methyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-2-carboxylicacid, 5-methyl-, methyl ester
- methyl 5-methyl-1H-imidazole-2-carboxylate
- AB53499
- methyl 4-methyl-1H-imidazole-2-carboxylate
- DTXSID90666553
- EN300-153564
- METHYL5-METHYL-1H-IMIDAZOLE-2-CARBOXYLATE
- Y14700
- 40253-45-0
- AKOS006348472
- MDL： MFCD19216588
- Inchi： 1S/C6H8N2O2/c1-4-3-7-5(8-4)6(9)10-2/h3H,1-2H3,(H,7,8)
- InChI Key： NHUJJUNCSFRDIR-UHFFFAOYSA-N
- SMILES： O(C)C(C1=NC=C(C)N1)=O

Computed Properties

Exact Mass: 140.059
Monoisotopic Mass: 140.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55A^2
XLogP3: 0.6

methyl 5-methyl-1H-imidazole-2-carboxylate Pricemore >>

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Chemenu	CM182532-5g	Methyl 5-methyl-1H-imidazole-2-carboxylate	40253-45-0	95%	5g	$1100	2021-08-05
Chemenu	CM182532-5g	Methyl 5-methyl-1H-imidazole-2-carboxylate	40253-45-0	95%+	5g	$***	2023-05-30
eNovation Chemicals LLC	Y0999313-1g	Methyl 4-Methyl-1H-iMidazole-2-carboxylate	40253-45-0	95%	1g	$950	2024-08-02
eNovation Chemicals LLC	Y0999313-5g	Methyl 4-Methyl-1H-iMidazole-2-carboxylate	40253-45-0	95%	5g	$2500	2024-08-02
Enamine	EN300-153564-0.05g	methyl 5-methyl-1H-imidazole-2-carboxylate	40253-45-0		0.05g	$226.0	2023-06-05
Enamine	EN300-153564-0.1g	methyl 5-methyl-1H-imidazole-2-carboxylate	40253-45-0		0.1g	$337.0	2023-06-05
Enamine	EN300-153564-0.25g	methyl 5-methyl-1H-imidazole-2-carboxylate	40253-45-0		0.25g	$481.0	2023-06-05
Enamine	EN300-153564-0.5g	methyl 5-methyl-1H-imidazole-2-carboxylate	40253-45-0		0.5g	$758.0	2023-06-05
Enamine	EN300-153564-1.0g	methyl 5-methyl-1H-imidazole-2-carboxylate	40253-45-0		1g	$971.0	2023-06-05
Enamine	EN300-153564-2.5g	methyl 5-methyl-1H-imidazole-2-carboxylate	40253-45-0		2.5g	$1903.0	2023-06-05